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Compound of Interest

Compound Name: UK-1745
CAS No.: 170684-14-7
Cat. No.: B1682692

Get Quote

Technical Support Center: UK-1745

Disclaimer: The compound "UK-1745" is not a recognized scientific identifier. The following

information is provided as a template to illustrate the format of a technical support center and
should be adapted with data from a specific, validated research compound.

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with the
hypothetical compound UK-1745.

Frequently Asked Questions (FAQSs)

Q1: What is the proposed mechanism of action for UK-1745?

Al: UK-1745 is a synthetic small molecule inhibitor of the fictional 'Kinase-Associated Protein 1'
(KAP1). By binding to the ATP-binding pocket of KAP1, UK-1745 is believed to allosterically
inhibit the downstream phosphorylation of "Transcription Factor Z' (TFZ), a key regulator of
cellular proliferation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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